Cas no 139112-39-3 (1H-Pyrrole-1-acetamide,N-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-2,5-dihydro-2,5-dioxo-)

1H-Pyrrole-1-acetamide,N-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-2,5-dihydro-2,5-dioxo- structure
139112-39-3 structure
Product Name:1H-Pyrrole-1-acetamide,N-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-2,5-dihydro-2,5-dioxo-
CAS No:139112-39-3
MF:C12H11N3O7
MW:309.231642961502
CID:1261367
PubChem ID:89981347
Update Time:2025-04-20

1H-Pyrrole-1-acetamide,N-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-2,5-dihydro-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-acetamide,N-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-2,5-dihydro-2,5-dioxo-
    • 139112-39-3
    • SCHEMBL15489485
    • DTXSID601117268
    • 1H-Pyrrole-1-acetamide, N-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-2,5-dihydro-2,5-dioxo-
    • Inchi: 1S/C12H11N3O7/c16-7(6-14-8(17)1-2-9(14)18)13-5-12(21)22-15-10(19)3-4-11(15)20/h1-2H,3-6H2,(H,13,16)
    • InChI Key: NZJYENKDVVYFFD-UHFFFAOYSA-N
    • SMILES: O(C(CNC(CN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 309.05973
  • Monoisotopic Mass: 309.05969970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 130.16
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